Cas no 837421-93-9 (BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY]-)

• Product Name: BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY]-
• CAS No: 837421-93-9
• MF: C₁₃H₁₉FN₂O₂
• MW: 254.300566911697
• CID: 3360218
• PubChem ID: 86024186
• Update Time: 2025-10-25

BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY]- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY]-
• 837421-93-9
• 3-fluoro-4-[3-(morpholin-4-yl)propoxy]aniline
• 3-Fluoro-4-(3-morpholin-4-ylpropoxy)aniline
• EN300-7472531

• Inchi： 1S/C13H19FN2O2/c14-12-10-11(15)2-3-13(12)18-7-1-4-16-5-8-17-9-6-16/h2-3,10H,1,4-9,15H2
• InChI Key： FPWGARGGRSPJFA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCCCN1CCOCC1)N

Computed Properties

• Exact Mass: 254.14305602Da
• Monoisotopic Mass: 254.14305602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.7Ų

Additional information on BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY]-

Chemical Compound CAS No. 837421-93-9: 3-Fluoro-4-[3-(4-Morpholinyl)Propoxy]Benzenamine

The chemical compound with CAS No. 837421-93-9, commonly referred to as BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY], is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a fluorine substituent at the 3-position of the benzene ring and a morpholinyl group attached via a propoxy chain at the 4-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY] in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The fluorine substituent is known to enhance lipophilicity and improve drug absorption, while the morpholinyl group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization reactions. Researchers have optimized these processes to achieve higher yields and better purity levels, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

One of the most promising areas of research involving this compound is its role in targeted drug delivery systems. The morpholinyl group has been shown to enhance solubility in aqueous environments, making it an ideal candidate for formulations that require precise drug release mechanisms. Additionally, the fluorine substituent has been found to stabilize certain drug-protein interactions, thereby improving therapeutic efficacy.

From a structural perspective, BENZENAMINE, 3-FLUORO-4-[3-(4-MORPHOLINYL)PROPOXY] exhibits a high degree of symmetry and planarity due to the aromatic nature of the benzene ring. This structural feature not only influences its electronic properties but also plays a critical role in determining its reactivity under various chemical conditions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided valuable insights into its potential interactions with biological targets, such as enzymes and receptors. For instance, molecular docking studies have revealed that the morpholinyl group can form stable interactions with specific amino acid residues in protein active sites.

In conclusion, CAS No. 837421-93-9 represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.